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Compound of Interest |

1-(Bromomethyl)-4-
Compound Name:

ethynylbenzene
CAS No.: 351002-91-0
Cat. No.: B1504678

Get Quote

1-(Bromomethyl)-4-ethynylbenzene is a bifunctional aromatic compound of significant

interest in the fields of medicinal chemistry, materials science, and organic synthesis. Its
structure, featuring a reactive benzylic bromide and a versatile terminal alkyne, makes it an
invaluable building block for constructing complex molecular architectures. The bromomethyl
group serves as a potent electrophile for introducing the ethynylbenzyl moiety via nucleophilic
substitution, while the ethynyl group is a gateway to a vast array of transformations, including
click chemistry, Sonogashira couplings, and acetylide additions.

This dual reactivity, however, necessitates a profound understanding of its associated hazards.
Benzylic bromides are known for their lachrymatory and alkylating properties, while terminal
alkynes can present their own stability challenges. This guide, designed for the discerning
researcher, provides a comprehensive overview of the essential safety protocols, handling
procedures, and chemical considerations required to work with 1-(Bromomethyl)-4-
ethynylbenzene safely and effectively. By grounding our recommendations in the principles of
chemical causality, we aim to empower scientists to harness the synthetic potential of this
molecule while maintaining the highest standards of laboratory safety.
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Section 1: Compound Profile and Hazard
Identification

A thorough understanding of a chemical's properties is the foundation of safe handling. While
specific experimental data for 1-(Bromomethyl)-4-ethynylbenzene is not extensively
published, a reliable hazard profile can be constructed by analyzing its core functional groups:
the benzylic bromide and the terminal alkyne.

Physicochemical & Structural Data

Property Value Source

1-(Bromomethyl)-4-

IUPAC Name
ethynylbenzene
Synonyms 4-Ethynylbenzyl bromide
CAS Number 80365-11-9
Molecular Formula CoH7Br PubChem
Molecular Weight 195.06 g/mol PubChem
Likely a white to off-white or
yellow solid, based on analogs
Appearance i Inferred
like 1-bromo-4-
ethynylbenzene.[1]
Not available. Analog 1-bromo-
Melting Point 4-ethynylbenzene melts at 64-

67 °C.

Inferred GHS Hazard Classification

The hazard profile below is inferred from structurally related compounds, such as 4-
methylbenzyl bromide (for the benzylic bromide moiety) and 1-bromo-4-ethynylbenzene (for the
aromatic alkyne moiety). This approach provides a robust, safety-first classification.
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. . Hazard Statements Classification
GHS Pictogram(s) Signal Word .
(Inferred) Basis

H302: Harmful if

swallowed.[2] H314:

Causes severe skin

Based on acute oral

burns and eye

damage.[3] H319:

Causes serious eye ) )
Danger o benzylic bromides|[3],

irritation.[2] H335:

May cause respiratory

irritation.[2] H411.

Toxic to aquatic life

toxicity of analogs[2],

corrosive nature of

and environmental
hazards of related

bromoarenes.[1]

with long lasting
effects.[1]

Section 2: Core Safety and Handling Protocols

The reactivity of the benzylic bromide group dictates that this compound be handled with
stringent precautions. It should be treated as a corrosive, lachrymatory, and potent alkylating
agent.

Engineering Controls: The Primary Barrier

o Chemical Fume Hood: All manipulations of 1-(Bromomethyl)-4-ethynylbenzene, including
weighing, transfers, and reaction setup, must be performed inside a certified chemical fume
hood. This is non-negotiable to prevent inhalation of vapors or fine powders, which can
cause severe respiratory irritation.[2]

» Ventilation: Ensure the fume hood has adequate airflow and is free of clutter to maintain its
protective efficacy.

o Safety Equipment: An eyewash station and safety shower must be immediately accessible
and tested regularly.[4][5]
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Personal Protective Equipment (PPE): The Last Line of
Defense

e Hand Protection: Standard nitrile gloves may not offer sufficient protection against this
alkylating agent. It is recommended to use thicker, chemical-resistant gloves (e.g., butyl
rubber) or to wear two pairs of nitrile gloves (double-gloving), changing the outer pair
immediately upon suspected contact.

o Eye Protection: Chemical safety goggles that provide a full seal around the eyes are
mandatory. A face shield should be worn over the goggles during procedures with a higher
risk of splashing or aerosol generation.[4][6]

o Skin and Body Protection: A flame-resistant lab coat must be worn and fully buttoned.
Ensure that no skin is exposed between the glove and the sleeve. Protective footwear is
required.[4]

* Respiratory Protection: While engineering controls are primary, a respirator with an
appropriate organic vapor cartridge may be required for spill cleanup or in the event of a
ventilation failure.[4]

Storage and Stability

Proper storage is critical to maintain the compound's integrity and prevent hazardous reactions.

» Conditions: Store in a tightly sealed container in a cool, dry, and dark place.[4][6] A
refrigerator or freezer is ideal, provided it is rated for chemical storage.

e Incompatibilities: Segregate from strong oxidizing agents, strong bases, and nucleophiles
(e.g., amines, alcohols, thiols).[3][6] The benzylic bromide will react readily with nucleophiles,
and strong bases can deprotonate the terminal alkyne, potentially leading to uncontrolled
reactions.

 Inert Atmosphere: For long-term storage, consider placing the container inside a larger
vessel with a desiccant and flushing with an inert gas like argon or nitrogen to protect against
moisture and oxygen.
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Section 3: Understanding Reactivity and
Experimental Design

The synthetic utility of 1-(Bromomethyl)-4-ethynylbenzene stems from the orthogonal
reactivity of its two functional groups. Understanding this dichotomy is key to designing
successful and safe experiments.

1-(Bromomethyl)-4-ethynylbenzene

Br-CH2-Ph-C=CH

Benzylic Bromide Moiety Terminal Alkyne Moiety

Potent Electrophile Click Chemistry Partner

Acetylide Formation

Click to download full resolution via product page

Sonogashira Coupling

Caption: Dichotomy of Reactivity in 1-(Bromomethyl)-4-ethynylbenzene.

* The Electrophilic Center (-CH2Br): The bromomethyl group is an excellent substrate for Sn2
reactions. It will be readily attacked by a wide range of nucleophiles, including amines,
alcohols, carboxylates, and thiolates. This reactivity is the source of its primary hazard as an
alkylating agent but also its primary utility in attaching the 4-ethynylbenzyl scaffold to other
molecules.
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e The Nucleophilic/Coupling Center (-C=CH): The terminal alkyne has two main modes of
reactivity. The terminal proton is weakly acidic and can be removed by a suitable base (e.g.,
n-BuLi, NaH) to form a potent carbon nucleophile (an acetylide). Alternatively, it is an
exceptional partner in transition-metal-catalyzed cross-coupling reactions, most notably the
copper-catalyzed azide-alkyne cycloaddition (CUAAC "click” chemistry) and the palladium-
catalyzed Sonogashira coupling.

Section 4: Experimental Protocol Example:
Williamson Ether Synthesis

This protocol details a representative Sn2 reaction at the benzylic position. The causality behind
each step is explained to ensure a self-validating and safe workflow.

Objective: To synthesize 1-((phenoxymethyl)methyl)-4-ethynylbenzene from phenol and 1-
(Bromomethyl)-4-ethynylbenzene.

Reagents & Equipment:

1-(Bromomethyl)-4-ethynylbenzene (1.0 eq)

Phenol (1.1 eq)

Potassium Carbonate (K2COs), anhydrous (2.0 eq)

Acetone, anhydrous

Round-bottom flask, condenser, magnetic stirrer

Standard workup and purification equipment
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Start: Assemble Glassware
(Dry, under Inert Gas)

\

Charge Flask:
1. Acetone (solvent)
2. Phenol
3. K2COs (base)

Y
Stir mixture to form
potassium phenoxide in situ

\

Add 1-(Bromomethyl)-4-ethynylbenzene
(in solution, dropwise)

Heat to Reflux

(e.g., 55-60 °C)
Monitor by TLC

\i
Cool to RT ]
r
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\
(Extract with Organic Solvena

(e.g., Ethyl Acetate)

Y
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A
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Y
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Caption: Workflow for Williamson Ether Synthesis.
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Step-by-Step Methodology:

Preparation (Causality: Safety & Anhydrous Conditions): In a chemical fume hood, assemble
a dry, two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser
under an inert atmosphere (N2 or Ar). Reason: Excluding moisture is crucial as water can
hydrolyze the starting material and interfere with the reaction.

Base & Nucleophile Formation: Charge the flask with anhydrous acetone, phenol (1.1 eq),
and finely ground anhydrous K2COs (2.0 eq). Stir the suspension vigorously for 15-20
minutes at room temperature. Reason: K2COs is a mild base that deprotonates the phenol to
form the potassium phenoxide nucleophile in situ. Using a solid base avoids introducing
agueous or highly reactive basic solutions.

Addition of Electrophile: Dissolve 1-(Bromomethyl)-4-ethynylbenzene (1.0 eq) in a minimal
amount of anhydrous acetone. Add this solution dropwise to the stirring suspension via an
addition funnel. Reason: Dropwise addition controls the initial reaction rate and prevents
temperature spikes.

Reaction: Heat the mixture to a gentle reflux (approx. 55-60 °C for acetone) and maintain for
2-4 hours, or until Thin Layer Chromatography (TLC) indicates complete consumption of the
starting bromide. Reason: Heating provides the necessary activation energy for the Sn2
reaction. TLC is a critical tool for monitoring reaction progress and preventing the formation
of byproducts from prolonged heating.

Workup - Quenching: Cool the reaction mixture to room temperature. Slowly pour the mixture
into a beaker containing deionized water. Reason: This step quenches the reaction and
dissolves the inorganic salts (KBr and excess K2COs).

Workup - Extraction: Transfer the aqueous mixture to a separatory funnel and extract three
times with an organic solvent like ethyl acetate. Reason: The desired ether product is
organic-soluble and will move from the aqueous phase to the organic phase.

Workup - Washing: Combine the organic extracts and wash sequentially with deionized
water and then with brine (saturated NaCl solution). Reason: The water wash removes
residual acetone and inorganic impurities, while the brine wash helps to remove bulk water
from the organic layer, breaking up emulsions.
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Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na2S0Oa),
filter, and concentrate the solvent using a rotary evaporator. Reason: Removing all water is
essential before removing the solvent to obtain a clean crude product.

Purification: Purify the crude residue by flash column chromatography on silica gel to yield
the pure product. Reason: Chromatography separates the desired product from unreacted
phenol and any potential side products.

Section 5: Spill Management and Waste Disposal
Accidental Release Measures

In the event of a spill, researcher safety is the top priority.
Evacuate: Evacuate personnel from the immediate area.[7]
Ventilate: Ensure the fume hood is operating or increase ventilation to the area.

Contain: For a small spill, cover with an inert absorbent material like vermiculite or sand. Do
not use combustible materials like paper towels.

Neutralize (with caution): For larger spills, once contained, a dilute solution of sodium
bicarbonate could be considered for slow neutralization of the reactive bromide, but this
should only be done by trained personnel.

Collect: Wearing full PPE, carefully scoop the absorbed material into a labeled, sealable
container for hazardous waste.[5]

Waste Disposal

All waste containing 1-(Bromomethyl)-4-ethynylbenzene, including contaminated
consumables, reaction residues, and purification fractions, must be treated as hazardous.

o Classification: Designate as halogenated organic waste.

o Collection: Collect in a clearly labeled, sealed, and appropriate hazardous waste container.
[3] Do not mix with incompatible waste streams (e.g., strong acids or bases).
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» Disposal: The material should be disposed of through a licensed chemical destruction facility,
typically via controlled incineration with flue gas scrubbing.[7] Do not discharge to sewer
systems or contaminate waterways.[7]

Conclusion

1-(Bromomethyl)-4-ethynylbenzene is a powerful synthetic tool whose utility is directly
proportional to the respect with which it is handled. Its dual functionality offers elegant solutions
to complex synthetic challenges, particularly in drug discovery where modularity is key. By
internalizing the principles outlined in this guide—from mandatory engineering controls and
appropriate PPE to a deep understanding of its reactivity and proper disposal—researchers
can confidently and safely integrate this valuable building block into their synthetic programs,
paving the way for future innovation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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